1-[(1R,2R,3R)-3-(3,5-Dihydroxy-phenyl)-4,6-dihydroxy-2-(4-hydroxy-phenyl)-indan-1-yl]-1-(4-hydroxy-phenyl)-methanone

• Molecular Formula: C28H22O7
• Molecular Weight: 470.5 g/mol
• IUPAC Name: [(1R,2R,3R)-3-(3,5-dihydroxyphenyl)-4,6-dihydroxy-2-(4-hydroxyphenyl)-2,3-dihydro-1H-inden-1-yl]-(4-hydroxyphenyl)methanone
• InChI: InChI=1S/C28H22O7/c29-17-5-1-14(2-6-17)24-25(16-9-19(31)11-20(32)10-16)26-22(12-21(33)13-23(26)34)27(24)28(35)15-3-7-18(30)8-4-15/h1-13,24-25,27,29-34H/t24-,25+,27+/m1/s1
• InChI Key: FQVHLQDBUOYEEX-OBDYRVMHSA-N
• Isomeric SMILES: C1=CC(=CC=C1[C@@H]2[C@@H](C3=C([C@@H]2C(=O)C4=CC=C(C=C4)O)C=C(C=C3O)O)C5=CC(=CC(=C5)O)O)O
• SMILES: C1=CC(=CC=C1C2C(C3=C(C2C(=O)C4=CC=C(C=C4)O)C=C(C=C3O)O)C5=CC(=CC(=C5)O)O)O
• synonyms: caraphenol B

Description

1-[(1R,2R,3R)-3-(3,5-Dihydroxy-phenyl)-4,6-dihydroxy-2-(4-hydroxy-phenyl)-indan-1-yl]-1-(4-hydroxy-phenyl)-methanone is a natural product found in Caragana sinica with data available.

Scientific Research Applications

Structural Characterization and Synthesis

• Studies have focused on synthesizing and characterizing structurally related compounds, revealing insights into their molecular frameworks and potential applications in various fields:
  • Gao Li-na explored the synthetic route and characterization of a related compound, providing valuable structural information (Gao Li-na, 2012).
  • M. Minyaev et al. conducted a structural study on similar cyclic compounds, offering a deeper understanding of their molecular geometry (M. Minyaev et al., 2015).

Bioactive Properties

• Research has also been conducted to investigate the bioactive properties of compounds structurally related to the mentioned compound, showing potential for various applications:
  • Shetty and Nelson described the asymmetric synthesis of a related compound, elucidating its potential in metabolic studies (Shetty & Nelson, 1988).
  • I. Hayakawa et al. synthesized a derivative exhibiting anti-tumor properties, highlighting its potential in cancer research (I. Hayakawa et al., 2004).

Applications in Material Science

• The research also extends to the field of material science, with studies focusing on the synthesis of derivatives for specific applications:
  • Amol G. Jadhav et al. synthesized novel fluorescent dyes based on a related structure, demonstrating potential applications in material sciences (Amol G. Jadhav et al., 2018).

Antimicrobial and Antioxidant Properties

• The antimicrobial and antioxidant properties of similar compounds have been a significant focus, indicating potential pharmaceutical applications:
  • S. Rashmi et al. studied novel derivatives for their antimicrobial and antioxidant properties (S. Rashmi et al., 2014).
  • M. A. Ali and M. Yar evaluated the antimycobacterial activities of certain phenol derivatives, contributing to the field of infectious disease research (M. A. Ali & M. Yar, 2007).